Cas no 2580234-56-4 (2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
• CAS No: 2580234-56-4
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 5664446
• PubChem ID: 165892534
• Update Time: 2025-10-28

2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723295
• 2-(4-{[(benzyloxy)carbonyl]amino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
• 2580234-56-4
• 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid

• Inchi： 1S/C15H15N3O5/c1-9-16-13(11(7-12(19)20)14(21)17-9)18-15(22)23-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,19,20)(H2,16,17,18,21,22)
• InChI Key： OHXVPIYQJOLOKH-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(NC(C)=N1)=O)CC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 117Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid

Latest Research Insights on 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid (CAS: 2580234-56-4)

The compound 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid (CAS: 2580234-56-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid as a key intermediate in the synthesis of novel pyrimidine derivatives. Pyrimidines are a critical class of heterocyclic compounds with diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities. The presence of the benzyloxycarbonylamino group in this compound enhances its stability and reactivity, making it a valuable building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as an inhibitor of dihydroorotate dehydrogenase (DHODH), an enzyme involved in de novo pyrimidine biosynthesis. The study demonstrated that derivatives of 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid exhibited potent inhibitory activity against DHODH, suggesting its utility in the development of therapies for autoimmune diseases and cancer. The compound's unique structural features were found to facilitate strong interactions with the enzyme's active site, as confirmed by X-ray crystallography.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where the compound was utilized in the design of prodrugs targeting inflammatory bowel disease (IBD). The researchers leveraged the compound's carboxylic acid moiety to create ester prodrugs that exhibited improved bioavailability and targeted release in the gastrointestinal tract. Preliminary in vivo studies in murine models showed promising results, with reduced inflammation and minimal systemic toxicity.

From a synthetic chemistry perspective, recent optimizations in the preparation of 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid have been achieved through green chemistry approaches. A 2023 publication in Organic Process Research & Development detailed a solvent-free mechanochemical synthesis route, which improved yield and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for scaling up production in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be required to enhance metabolic stability and tissue penetration. Additionally, the compound's potential off-target effects warrant thorough investigation in future preclinical studies. Nevertheless, the growing body of research underscores the versatility of 2-(4-{(benzyloxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid as a scaffold for drug development, particularly in areas where modulation of pyrimidine metabolism is therapeutically beneficial.